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Compound of Interest

Compound Name: 3,4'-Dimethylbenzophenone

Cat. No.: B082306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,4'-Dimethylbenzophenone is a substituted aromatic ketone of interest in various fields of

chemical research and development, including polymer chemistry and as an intermediate in the

synthesis of more complex molecules. A thorough understanding of its solubility characteristics

in common organic solvents is paramount for its effective use in synthesis, purification, and

formulation development. This technical guide provides an in-depth overview of the solubility of

3,4'-Dimethylbenzophenone, including a detailed experimental protocol for its determination

and an illustrative summary of solubility data for its parent compound, benzophenone, due to

the current lack of publicly available quantitative data for the title compound.

Physicochemical Properties of 3,4'-
Dimethylbenzophenone
A foundational understanding of the physicochemical properties of 3,4'-
Dimethylbenzophenone is essential for interpreting its solubility behavior.
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Property Value

Molecular Formula C₁₅H₁₄O

Molecular Weight 210.27 g/mol

Melting Point 45-47 °C

Appearance White to light yellow crystalline solid

CAS Number 2571-39-3

Qualitative solubility information indicates that 3,4'-Dimethylbenzophenone is soluble in

organic solvents such as methanol, ethanol, and acetone, and has low solubility in water.

Quantitative Solubility Data (Illustrative)
As of the compilation of this guide, specific quantitative solubility data for 3,4'-
Dimethylbenzophenone in a range of common organic solvents is not readily available in the

peer-reviewed literature or chemical databases. However, to provide a practical framework and

for illustrative purposes, the following table summarizes the mole fraction solubility (x₁) of the

parent compound, benzophenone, in several common organic solvents at various

temperatures. This data can serve as a useful proxy for estimating the solubility behavior of

3,4'-Dimethylbenzophenone, though experimental verification is strongly recommended.

Table 1: Mole Fraction Solubility (x₁) of Benzophenone in Various Organic Solvents at Different

Temperatures (K)[1]
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Temperatur
e (K)

Methanol Ethanol Acetone
Ethyl
Acetate

n-Hexane

278.15 0.1583 0.1987 0.4532 0.3891 0.0452

283.15 0.1876 0.2354 0.5011 0.4325 0.0567

288.15 0.2215 0.2778 0.5523 0.4798 0.0708

293.15 0.2608 0.3265 0.6065 0.5312 0.0881

298.15 0.3061 0.3821 0.6634 0.5865 0.1093

303.15 0.3583 0.4452 0.7225 0.6454 0.1351

308.15 0.4179 0.5163 0.7836 0.7076 0.1662

313.15 0.4856 0.5959 0.8461 0.7725 0.2035

318.15 0.5621 0.6845 0.9095 0.8401 0.2478

Note: This data is for benzophenone, the parent compound of 3,4'-Dimethylbenzophenone.

The presence of two methyl groups on the benzophenone structure will influence its solubility,

and therefore, these values should be considered as estimates.

Experimental Protocol for Solubility Determination
The following section details a robust and widely accepted methodology for the experimental

determination of the solubility of a solid compound like 3,4'-Dimethylbenzophenone in an

organic solvent. The gravimetric method, an isothermal equilibrium technique, is described

here.[2][3]

Objective: To determine the equilibrium solubility of 3,4'-Dimethylbenzophenone in a given

organic solvent at a specified temperature.

Materials and Equipment:

3,4'-Dimethylbenzophenone (high purity)

Selected organic solvent (analytical grade)
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Analytical balance (±0.0001 g)

Constant temperature water bath or incubator

Vials or flasks with airtight seals

Magnetic stirrer and stir bars

Syringe filters (chemically compatible with the solvent)

Pre-weighed evaporation dishes

Drying oven

Desiccator

Procedure:

Preparation of Saturated Solution:

Add an excess amount of 3,4'-Dimethylbenzophenone to a series of vials or flasks.

Add a known volume of the selected organic solvent to each vial.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a constant temperature water bath or incubator set to the desired

temperature.

Stir the mixtures vigorously using a magnetic stirrer for a sufficient period to ensure

equilibrium is reached (typically 24-48 hours). The presence of undissolved solid at the

end of this period is crucial.

Sample Withdrawal and Filtration:

Once equilibrium is established, stop the stirring and allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-warmed syringe to prevent premature crystallization.
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Immediately filter the solution through a chemically compatible syringe filter into a pre-

weighed evaporation dish. This step is critical to remove any undissolved microcrystals.

Gravimetric Analysis:

Weigh the evaporation dish containing the filtered saturated solution to determine the

mass of the solution.

Place the evaporation dish in a drying oven at a temperature sufficient to evaporate the

solvent without decomposing the solute. The oven temperature should be below the

boiling point of the solvent and the melting point of the solute.

Continue drying until a constant weight of the evaporation dish and the dried solute is

achieved. This is confirmed by repeated weighing after cooling in a desiccator until two

consecutive readings are within an acceptable tolerance (e.g., ±0.0002 g).

Calculation of Solubility:

The mass of the dissolved 3,4'-Dimethylbenzophenone is the final constant weight of the

dish and solute minus the initial weight of the empty dish.

The mass of the solvent is the weight of the dish and solution minus the final constant

weight of the dish and solute.

Solubility can then be expressed in various units:

g/100 g solvent: (mass of solute / mass of solvent) * 100

g/100 mL solvent: (mass of solute / volume of solvent) * 100

Mole fraction (x₁): moles of solute / (moles of solute + moles of solvent)

Experimental Workflow Diagram
The following diagram illustrates the key steps in the experimental determination of solubility

using the gravimetric method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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